Cas no 83469-76-5 (Spiro[isobenzofuran-1(3H),9'-[9H]xanthen]-3-one,6'-hydroxy-2'-methyl-)

Spiro[isobenzofuran-1(3H),9'-[9H]xanthen]-3-one,6'-hydroxy-2'-methyl- structure
83469-76-5 structure
Product name:Spiro[isobenzofuran-1(3H),9'-[9H]xanthen]-3-one,6'-hydroxy-2'-methyl-
CAS No:83469-76-5
MF:C21H14O4
MW:330.333466053009
CID:725893
PubChem ID:134234

Spiro[isobenzofuran-1(3H),9'-[9H]xanthen]-3-one,6'-hydroxy-2'-methyl- Chemical and Physical Properties

Names and Identifiers

    • Spiro[isobenzofuran-1(3H),9'-[9H]xanthen]-3-one,6'-hydroxy-2'-methyl-
    • 2-Methyl-6-hydroxyfluoran
    • 6'-hydroxy-2'-methylspiro[2-benzofuran-3,9'-xanthene]-1-one
    • 6-Hydroxy-2-methylfluoran
    • Spiro(isobenzofuran-1(3H),9'-(9H)xanthen)-3-one, 6'-hydroxy-2'-methyl-
    • 6'-hydroxy-2'-methyl-3H-spiro[2-benzofuran-1,9'-xanthen]-3-one
    • 83469-76-5
    • DTXSID301003448
    • 6-Hydroxy-2-methylxanthen-9-spiro-1'-isobenzofuran-3'-one
    • Inchi: InChI=1S/C21H14O4/c1-12-6-9-18-17(10-12)21(16-8-7-13(22)11-19(16)24-18)15-5-3-2-4-14(15)20(23)25-21/h2-11,22H,1H3
    • InChI Key: ZRXDGIIVMARPCF-UHFFFAOYSA-N
    • SMILES: CC1=CC2=C(C=C1)OC3=C(C24C5=CC=CC=C5C(=O)O4)C=CC(=C3)O

Computed Properties

  • Exact Mass: 330.089
  • Monoisotopic Mass: 330.089
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 0
  • Complexity: 548
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 55.8Ų

Experimental Properties

  • Density: 1.45
  • Boiling Point: 561.9°C at 760 mmHg
  • Flash Point: 207.4°C
  • Refractive Index: 1.738

Spiro[isobenzofuran-1(3H),9'-[9H]xanthen]-3-one,6'-hydroxy-2'-methyl- Related Literature

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